Vat Brown 23

• CAS No.: 1328-26-3
• Molecular Formula: C5H10O4
• Synonyms: Vat Brown 23

Description

Contextualization within the Anthraquinone (B42736) Vat Dye Class

Vat dyes are a class of water-insoluble dyes that are applied to a substrate in a reduced, soluble form (leuco) and then oxidized back to their insoluble form, trapping the dye within the fiber. bagmull.com This process imparts excellent fastness properties, making them highly desirable for dyeing cellulosic fibers like cotton. bagmull.com

Anthraquinone dyes, a major subgroup of vat dyes, are characterized by their core anthraquinone structure. worlddyevariety.com Vat Brown 23 belongs to this family, deriving its properties from this fundamental chemical backbone. worlddyevariety.com Like other vat dyes, it is insoluble in water and requires a reduction step, typically with an alkaline solution, to become soluble for dyeing applications. bagmull.com Its molecular structure, rooted in anthraquinone, is responsible for its characteristic dark brown color and its performance as a dye. worlddyevariety.comchemicalbook.com

Historical Trajectory and Evolution of Vat Brown Dye Research

The history of vat dyes is rich, with natural dyes like indigo (B80030) being used for centuries. dyestuffscn.comtekhelet.com The turn of the 20th century marked a new era with the synthesis of Indanthrene, the first anthraquinone vat dye, by BASF chemist René Bohn in 1901. dyestuffscn.com This breakthrough paved the way for the development of a wide spectrum of synthetic vat dyes with superior fastness properties.

Research into vat brown dyes, as part of this broader evolution, focused on synthesizing new structures with varied shades and improved application properties. The manufacturing process for dyes like this compound involves the treatment of 2-Aminoanthracene-9,10-dione with sulfuric acid and copper powder. worlddyevariety.comchemicalbook.com Over the years, research has aimed to refine these synthetic routes to improve yields and reduce the environmental impact, a significant concern due to the use of hazardous materials and the generation of waste in traditional vat dye synthesis. fibre2fashion.com Early research primarily centered on the synthesis and application of these dyes in the textile industry.

Scope and Significance of Contemporary Academic Inquiry into this compound

Modern research on this compound and related compounds has expanded beyond traditional textile applications. A significant area of contemporary academic inquiry is the environmental impact of these dyes and the development of more sustainable practices. Studies have investigated the decolorization and degradation of vat dyes using microbial and enzymatic methods. For instance, research has explored the potential of bacterial strains like Klebsiella oxytoca and Bacillus firmus to decolorize vat brown dyes, indicating a move towards bioremediation strategies for textile effluents. researchgate.net

Furthermore, the chemical properties of anthraquinone dyes have attracted interest in the field of materials science. While specific research on this compound in this area is not extensively documented, the broader class of anthraquinone vat dyes is being explored for applications in organic electronics due to their π-conjugated molecular structures.

A 2023 study focused on the decolorization of the closely related Vat Brown R by Pseudomonas aeruginosa NCH, optimizing conditions for maximum efficacy. niscpr.res.in This highlights the ongoing effort to find effective and environmentally friendly methods to treat wastewater containing these persistent dyes. The research demonstrated significant decolorization under optimized pH, temperature, and inoculum size, following first-order reaction kinetics. niscpr.res.in

Chemical and Physical Properties

Property	Value	Reference
C.I. Name	This compound	worlddyevariety.comchemicalbook.com
C.I. Number	65250	worlddyevariety.comchemicalbook.com
CAS Registry Number	1328-26-3	worlddyevariety.comchemicalbook.com
Molecular Structure	Anthraquinones	worlddyevariety.com
Appearance	Dark brown powder	worlddyevariety.comchemicalbook.com
Solubility	Soluble in 1,2,3,4-Tetrahydronaphthalene, Xylene. Insoluble in water.	worlddyevariety.comchemicalbook.com

Color Characteristics in Different Media

Medium	Color	Reference
Concentrated Sulfuric Acid	Dark brown	worlddyevariety.comchemicalbook.com
Diluted Sulfuric Acid	Dark brown precipitate	worlddyevariety.comchemicalbook.com
Basic Insurance Powder Solution	Grey	worlddyevariety.comchemicalbook.com
Acidic Insurance Powder Solution	Dark purple	worlddyevariety.comchemicalbook.com

Fastness Properties of this compound

Fastness Test	ISO Rating	AATCC Rating	Reference
Light Fastness	5-6	4-5	worlddyevariety.com
Ironing Fastness	4	5	worlddyevariety.com
Chlorine Bleach	1-2	1	worlddyevariety.com
Mercerized	4-5	4-5	worlddyevariety.com
Oxygen Bleach	2	1	worlddyevariety.com
Soaping (Fading)	4-5	-	worlddyevariety.com
Soaping (Stain)	2	-	worlddyevariety.com

Advanced Chemical Synthesis and Structural Elucidation of Vat Brown 23 and Related Congeners

Precursor Chemistry and Intermediate Reaction Pathways

Derivatization of Anthraquinone (B42736) Structures

The manufacturing process for dyes like Vat Brown 23 often begins with fundamental building blocks such as 2-aminoanthracene-9,10-dione, which is then processed with sulfuric acid and a copper powder catalyst. worlddyevariety.comchemicalbook.com The synthesis of related vat dyes, which can provide insight into the general chemistry, often starts with materials like phthalic anhydride (B1165640) and p-chlorophenol, which are reacted to form quinizarin. fibre2fashion.com This intermediate can then undergo amination to produce 1,4-diaminoanthraquinone. fibre2fashion.com

For other complex vat dyes, a common starting material is 1-aminoanthraquinone (B167232). This compound undergoes sequential reactions to introduce the necessary functional groups for subsequent condensation. A crucial intermediate for a dye structurally similar to this compound, known as Vat Brown R, is 1-amino-5-benzoylaminoanthraquinone (B86115). google.com This is prepared from the acylation of 1,5-diaminoanthraquinone (B86024) followed by acidic hydrolysis. google.com

Another key precursor is a halogenated anthraquinone derivative. For instance, the synthesis of Vat Brown R utilizes 1-benzamido-4-bromoanthraquinone, which is obtained from the acylation and subsequent bromination of 1-aminoanthraquinone. google.com The introduction of a halogen, typically bromine, at a specific position is critical for the subsequent condensation step.

Mechanisms of Acylation and Halogenation in Vat Brown Synthesis

Acylation and halogenation are fundamental reactions in creating the necessary intermediates for vat dye synthesis. These reactions must be carefully controlled to ensure the desired regioselectivity and yield.

Acylation involves the introduction of an acyl group (R-C=O) onto an amino group of the anthraquinone structure. In the context of vat dye synthesis, this is typically benzoylation, where a benzoyl group is added. This is achieved by reacting an aminoanthraquinone with benzoyl chloride. For the synthesis of 1-amino-5-benzoylaminoanthraquinone, 1,5-diaminoanthraquinone is acylated. google.com A challenge in this step is controlling the degree of acylation to favor the mono-acylated product over the di-acylated (1,5-dibenzamidoanthraquinone). google.com Reaction conditions, such as the molar ratio of reactants and temperature, are critical. For example, acylation might be carried out at temperatures between 130–160°C in a solvent like nitrobenzene (B124822) to ensure complete reaction.

Halogenation , specifically bromination, is another key derivatization step. To synthesize an intermediate like 1-benzoylamino-4-bromoanthraquinone, the acylated 1-aminoanthraquinone is reacted with bromine. google.com The regioselectivity of this reaction is crucial to ensure the bromine atom is introduced at the correct position on the anthraquinone ring for the subsequent condensation reaction. The use of 1.5–2.0 equivalents of bromine helps to achieve this selective bromination.

Complex Condensation and Cyclization Reactions

The core of the this compound synthesis is the condensation of the prepared intermediates, followed by cyclization to form the final multi-ring structure of the dye.

Investigation of Reaction Conditions and Catalysis (e.g., Pyridine-AlCl3 systems)

The condensation reaction typically involves the coupling of an aminoanthraquinone derivative with a halogenated anthraquinone derivative. For a similar dye, Vat Brown R, 1-amino-5-benzoylaminoanthraquinone is condensed with 1-benzamido-4-bromoanthraquinone. google.com This type of reaction, known as the Ullmann condensation, often requires a copper catalyst. fibre2fashion.com

Following condensation, a cyclization step, often referred to as carbazolation, is necessary to form the final fused-ring system. fibre2fashion.com This is a critical step that imparts the characteristic properties of the vat dye. For some vat dyes, this cyclization is carried out in a high-boiling solvent like pyridine (B92270) in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). fibre2fashion.com The pyridine-AlCl3 system facilitates the ring-closing reaction. fibre2fashion.com The reaction often requires high temperatures, sometimes exceeding 200°C, which necessitates the use of high-boiling solvents like nitrobenzene or o-dichlorobenzene. fibre2fashion.com

Multi-Step Synthetic Strategies and Yield Optimization

Recent process improvements for similar dyes, such as Vat Brown R, have focused on optimizing the synthesis to improve yield and reduce waste. One such improvement involves a modified route for preparing the mono-acylated intermediate, 1-amino-5-benzoylaminoanthraquinone, through a more controlled acylation and hydrolysis process. google.com Additionally, a new process route for Vat Brown R has been developed that omits one oxidation step, thereby saving on oxidizing agents and reducing wastewater. google.com This improved method reportedly increases the product yield and reduces raw material costs by over 30%. google.com

The synthesis of this compound itself is described as the processing of 2-aminoanthracene-9,10-dione with sulfuric acid and copper powder. worlddyevariety.comchemicalbook.com This suggests a direct condensation and cyclization pathway from a single precursor, which may differ from the multi-intermediate approach used for other brown vat dyes.

Isolation and Purification Methodologies

After the synthesis is complete, the crude dye must be isolated and purified to meet the quality standards for its application. Vat dyes are characteristically insoluble in water. fibre2fashion.com The initial isolation of the synthesized dye is typically achieved through filtration, where the solid dye is separated from the reaction solvent and any soluble byproducts. This is followed by washing to remove residual reactants and salts. google.com

A key characteristic of vat dyes is that they can be reduced to a water-soluble "leuco" form. kennesaw.eduwikipedia.org This property is central to their application in dyeing but can also be utilized in purification. The reduction is typically carried out using a reducing agent like sodium dithionite (B78146) (also known as sodium hydrosulfite) in an alkaline solution. kennesaw.edu After the dye is in its soluble leuco form, it can be separated from insoluble impurities.

The final step is the re-oxidation of the leuco dye back to its insoluble pigment form. This can be achieved by exposure to air or by using a chemical oxidizing agent. wikipedia.org The purified dye is then dried and may be milled to achieve a specific particle size, often supplied as a paste or a dry powder. fibre2fashion.com

For analytical purposes, such as forensic analysis, specific extraction methods have been developed. These can involve using solvents like pyridine-water mixtures or reducing the dye to its leuco form with sodium dithionite for extraction from fibers. kennesaw.edu

Isomeric Considerations and Structural Variants within the Vat Brown Family

The chemical identity of complex anthraquinone dyes, including those within the Vat Brown family, is often complicated by the potential for isomerism and the presence of structural variants. These variations can arise from the synthetic route, the starting materials, and the reaction conditions employed during manufacturing. While detailed public documentation on specific isomers of this compound (C.I. 65250) is scarce, an examination of the chemistry of related vat dyes provides a strong framework for understanding the potential structural complexities.

The manufacturing process for many vat dyes is a multi-step endeavor that can inherently lead to the formation of byproducts and isomers. fibre2fashion.com For instance, the synthesis of some vat dyes involves the condensation of different anthraquinone-derived intermediates. A case in point is the conventional synthesis of Vat Brown R, where the initial acylation of 1,5-diaminoanthraquinone yields a mixture containing both the desired 1-amino-5-benzamidoanthraquinone and the byproduct 1,5-dibenzamidoanthraquinone. google.com If not meticulously controlled or separated, this leads to a final product that is a mixture of structurally related molecules rather than a single compound.

Furthermore, positional isomerism is a significant consideration in the chemistry of anthraquinone dyes. The anthraquinone core can be substituted at various positions, and different substitution patterns result in distinct isomers with unique properties. wikipedia.orgacs.org The synthesis of perinone-class vat dyes, such as Vat Red 14 and Vat Brown 14, involves the condensation of naphthalene-1,4,5,8-tetracarboxylic acid with aromatic diamines. This reaction can produce a mixture of cis and trans geometric isomers. google.com In fact, C.I. Vat Brown 14 is explicitly identified as an isomer mixture. google.comworlddyevariety.com This principle of geometric and positional isomerism is fundamental to the broader family of vat dyes. Even simpler structures like indigo (B80030) are known to exist in cis and trans forms, and its halogenated derivatives can have numerous positional isomers. nih.govtekhelet.com

The synthesis of this compound is broadly described as the processing of 2-Aminoanthracene-9,10-dione with sulfuric acid and copper powder. worlddyevariety.com However, the syntheses of complex vat dyes are typically more intricate, often involving the coupling of multiple, specifically substituted anthraquinone units. fibre2fashion.com The lack of a consistently reported, definitive molecular formula for this compound in chemical databases suggests a complex structure or that the commercial product may be a well-defined mixture of related congeners, a common characteristic of this dye class. made-in-china.com Incomplete reactions, side reactions, or the use of starting materials containing isomeric impurities can all contribute to a final product comprising a dominant structure alongside related variants. These variants, while structurally similar, can influence the final properties of the dye.

The table below illustrates the types of isomeric and structural complexity found within the Vat Brown family and related anthraquinone dyes, providing context for the potential variants related to this compound.

Compound Name (C.I. Name)	CAS Number	Structural Class	Nature of Isomerism or Structural Variance
This compound	1328-26-3	Anthraquinone	Precise structure not publicly defined; potential for variants from synthesis pathway. worlddyevariety.commade-in-china.com
Vat Brown 1 (C.I. 70800)	2475-33-4	Anthraquinone Carbazole	Complex multi-component synthesis; potential for byproducts and impurities. fibre2fashion.com
Vat Brown 3 (C.I. 69015)	131-92-0	Anthraquinone	Synthesized via condensation of two different substituted anthraquinones, susceptible to side products. worlddyevariety.com
Vat Brown 14 (C.I. 71120)	8005-79-6	Perinone	Known to be a mixture of geometric (cis/trans) isomers from the condensation reaction. google.comworlddyevariety.com
Vat Red 14 (C.I. 71110)	8005-56-9	Perinone	A mixture of cis- and trans-isomers (Pigment Red 194 and Pigment Orange 43, respectively). google.comchemicalbook.com
Vat Brown R	Not specified	Anthraquinone	Synthesis can result in a mixture of mono- and di-acylated precursors, leading to structural variants. google.com

Fundamental Dyeing Mechanisms and Fiber Dye Interactions

Reversible Redox Chemistry of Vat Brown 23

The application of this compound, like all vat dyes, hinges on a reversible reduction-oxidation (redox) process. The dye in its original pigment form is insoluble in water and has no affinity for textile fibers. google.comcottoninc.cominflibnet.ac.in To be applied, it must first be converted into a water-soluble form. researchgate.net

Characterization of the Leuco Form (Vat) Formation and Stability

The conversion of the insoluble this compound pigment into its soluble form is achieved through a process called "vatting." This involves reduction in an alkaline medium, typically using a reducing agent like sodium hydrosulfite (also known as sodium dithionite) and an alkali such as sodium hydroxide. p2infohouse.orgfibre2fashion.com This chemical reaction transforms the carbonyl groups of the dye molecule into their corresponding enolate anions, known as the "leuco" or "vat" form. google.commdpi.com

The resulting sodium salt of the leuco-vat dye is water-soluble and exhibits substantivity, or affinity, for cellulosic fibers. p2infohouse.orgresearchgate.net The stability of this leuco form is critical for a successful dyeing process. It is influenced by factors such as the concentration of the reducing agent and alkali, as well as the temperature of the dyebath. fibre2fashion.com In an alkaline solution, the leuco form of this compound is reported to be grey. worlddyevariety.com Insufficient stability can lead to premature oxidation and precipitation of the dye, resulting in uneven dyeing.

Kinetics of In-Fiber Oxidation and Pigment Regeneration

Once the soluble leuco form of this compound has been adsorbed by and diffused into the cellulosic fibers, the original insoluble pigment must be regenerated within the fiber structure to achieve a permanent coloration. This is accomplished through an oxidation step. cottoninc.comp2infohouse.org

The oxidation process can be carried out by exposure to atmospheric oxygen or, more commonly in industrial settings, by using chemical oxidizing agents such as hydrogen peroxide or sodium perborate (B1237305) in a controlled manner. cottoninc.comp2infohouse.org This step is crucial as it converts the water-soluble leuco dye back into its insoluble pigment form, effectively trapping the dye molecules within the fiber matrix. researchgate.net The kinetics of this in-fiber oxidation are influenced by the type and concentration of the oxidizing agent, pH, and temperature. fibre2fashion.com Proper control of these parameters is essential to ensure complete oxidation and to prevent damage to the dye or fiber. The final shade and fastness properties of the dyeing are significantly dependent on the successful regeneration of the pigment inside the fiber. fibre2fashion.com

Substantivity and Affinity of this compound to Cellulosic Substrates

The effectiveness of this compound as a dye for cellulosic materials like cotton is largely determined by its substantivity, which is the thermodynamic affinity of the dye for the fiber. inflibnet.ac.inaustinpublishinggroup.com

Adsorption Isotherms and Diffusion Dynamics within Fiber Matrix

The dyeing process involves the adsorption of the soluble leuco-vat anions onto the surface of the cellulosic fibers, followed by their diffusion into the amorphous regions of the fiber structure. p2infohouse.orgmdpi.com The study of adsorption isotherms, such as the Langmuir and Freundlich models, can provide valuable insights into the dyeing equilibrium and the nature of the dye-fiber interaction. scielo.org.zashd.org.rs These models help in understanding how the dye distributes itself between the dyebath and the fiber at a given temperature.

The rate of dyeing is governed by the diffusion of the leuco-vat anions within the fiber matrix. sdc.org.uk The diffusion coefficient is influenced by several factors, including the temperature of the dyebath, the molecular size of the dye, and the morphology of the cellulosic fiber. fibre2fashion.com Higher temperatures generally lead to faster diffusion rates. sdc.org.uk

Role of Intermolecular Forces in Dye-Fiber Binding

The substantivity of the leuco form of this compound for cellulosic fibers is attributed to a combination of intermolecular forces. While the exact nature of these interactions is complex, it is believed that van der Waals forces and potentially hydrogen bonding play significant roles in the attraction between the planar dye molecules and the linear cellulose (B213188) polymer chains. inflibnet.ac.in The large, planar structure of anthraquinone-based dyes like this compound facilitates close contact with the cellulose surface, maximizing the effect of these short-range forces. mdpi.com The aggregation of dye molecules within the intermicellary spaces of the cellulose fibers further enhances their retention. austinpublishinggroup.com

Performance Attributes and Applied Fastness Research

This compound is known for its excellent all-around fastness properties, making it a reliable choice for textiles that require high durability. atul.co.ingoogle.com Research and commercial data consistently report good to excellent fastness to light, washing, and rubbing. worlddyevariety.comcolorcominternational.com

Below is a table summarizing the typical fastness properties of this compound based on available data.

Fastness Property	ISO Rating	AATCC Rating
Light Fastness	5-6	4-5
Washing (Fading)	4-5	5
Washing (Staining)	4-5	-
Rubbing (Dry)	-	4-5
Rubbing (Wet)	-	3-4
Ironing	4	4-5
Chlorine Bleach	1-2	1
Mercerized	4-5	-
Oxygen Bleach	2	-
Soaping (Fading)	4-5	-
Soaping (Staining)	2	-
Table compiled from data in reference worlddyevariety.comcolorcominternational.com. Ratings are on a scale of 1 to 5 (or 8 for light fastness), with higher numbers indicating better fastness.

These high-performance attributes are a direct result of the dyeing mechanism. The insolubility of the regenerated pigment within the fiber matrix makes it highly resistant to removal by washing. researchgate.net The stable chemical structure of the anthraquinone (B42736) chromophore contributes to its high lightfastness. mdpi.com

Photostability and Light-Induced Degradation Resistance

Vat dyes are generally recognized for their superior lightfastness, a quality that makes them suitable for applications requiring high durability against fading from sunlight. lookchem.combagmull.comboshitex.com this compound exhibits good to excellent light fastness. worlddyevariety.com Research on similar brown vat dyes, such as Vat Brown 3, indicates a light fastness rating of 7 on the ISO scale, signifying a high degree of resistance to fading upon exposure to light. worlddyevariety.com However, it is also noted that some brown vat dyes can be "light brittle," meaning they can cause the dyed fabric to become brittle and damaged after prolonged exposure to sunlight. worlddyevariety.com

Resistance to Wet Processing and Chemical Agents (e.g., washing, bleaching)

A key advantage of vat dyes, including this compound, is their exceptional resistance to wet treatments such as washing and to chemical agents like bleach. scribd.comboshitex.comcncolorchem.com This high fastness is a direct result of the dye being mechanically locked within the fiber in its insoluble form. scribd.comslideshare.net This makes vat-dyed textiles highly durable and able to withstand repeated laundering and exposure to cleaning agents.

The following table, based on data for similar vat brown dyes, illustrates the typical fastness properties.

Fastness Test	Rating (ISO Scale)
Washing	5
Chlorine Bleach	5
Mercerized	4-5
Oxygen Bleach	4-5
Soaping	5
Ironing	5
Data based on Vat Brown 3, which is chemically similar to this compound. worlddyevariety.com

Factors Governing Color Depth and Levelness on Various Fabrics

Achieving a deep and level (uniform) dyeing with this compound is dependent on several critical factors throughout the dyeing process:

Substrate Preparation: The cleanliness and preparation of the textile material are paramount. Any impurities on the fibers can lead to uneven dye uptake. cottonworks.com Mercerized cotton, for instance, generally shows a higher rate of dyeing compared to un-mercerized or grey cotton. fibre2fashion.com

Dyeing Temperature: The temperature of the dye bath influences the rate of dye exhaustion and leveling. fibre2fashion.comsozal.com.tr Higher temperatures can improve penetration and leveling, but for some vat dyes, excessive heat can lead to over-reduction, resulting in a duller shade. sozal.com.tr

Liquor Ratio: The ratio of the volume of dye liquor to the weight of the fabric can affect the concentration of the dye and, consequently, the depth of the shade. fibre2fashion.com

Electrolyte Concentration: The addition of electrolytes, such as sodium sulfate (B86663) or sodium chloride, can be used to enhance the exhaustion of the dye onto the fiber, particularly for certain dyeing methods. sozal.com.tr

Leveling Agents: To prevent unlevel dyeing due to the high strike rate of the leuco vat dye, leveling agents can be employed to slow down the initial dye uptake. sozal.com.tr Pre-pigmentation, where the fabric is treated with the insoluble dye pigment before the reduction step, is another technique to promote levelness. sozal.com.tr

Rinsing and Oxidation: The conditions during rinsing and oxidation are also crucial. Improper rinsing can leave behind loose dye and excess chemicals, while the pH and temperature of the rinsing bath can affect the final color strength and shade. fibre2fashion.com

Environmental Fate and Advanced Degradation Methodologies for Vat Brown 23

Chemical and Physicochemical Degradation Pathways

Chemical and physicochemical methods offer routes to degrade the complex and recalcitrant structure of Vat Brown 23, primarily by targeting its chromophoric groups.

Oxidative processes employ strong oxidizing agents to break down dye molecules into simpler, often colorless, compounds. researchgate.net Chemicals such as sodium hypochlorite (B82951) and hydrogen peroxide are commonly utilized for this purpose. researchgate.net Sodium hypochlorite bleaching can lead to secondary reactions that form halogenated compounds. iwaponline.com

Hydrogen peroxide (H₂O₂) is considered a more environmentally benign alternative to chlorine-based oxidants. iwaponline.com However, its effectiveness can be limited; for instance, H₂O₂ is known to be relatively ineffective against certain complex dye structures like anthraquinone (B42736) or azo dyes on its own. google.com To enhance its oxidative power, H₂O₂ is often used in advanced oxidation processes (AOPs), which may involve catalysts or UV light. google.com For vat dyes, hydrogen peroxide is also used in the dyeing process itself as an oxidant to convert the soluble leuco form of the dye back to its insoluble pigment form on the fabric. google.com In this context, maintaining a stable pH (e.g., 5-6) and concentration (e.g., 3-6 g/L) is crucial for its effectiveness. google.com

Vat dyes, including this compound, are by definition insoluble in water. To apply them to textiles, they must first be converted into a water-soluble "leuco" form through a reduction process. researchgate.net The most common reducing agent used for this purpose in the textile industry is sodium dithionite (B78146) (also known as sodium hydrosulphite). researchgate.netatamanchemicals.com This reduction is typically carried out in a strong alkaline solution. researchgate.net

While essential for the dyeing process, the use of sodium dithionite raises environmental concerns due to the generation of toxic by-products in industrial wastewater. researchgate.netresearchgate.net In aqueous environments, especially under acidic conditions, sodium dithionite decomposes rapidly into products like sulfite, thiosulfate, and sulfur dioxide. oecd.org The entire process is based on the strong reducing properties of dithionite, which donates an electron to the dye molecule. ebi.ac.uk After dyeing, the soluble leuco form is re-oxidized to the insoluble pigment, but the reducing agent and its by-products remain in the effluent, contributing to pollution. researchgate.netoecd.org

Electrochemical degradation has emerged as an effective method for treating wastewater containing vat dyes. researchgate.netresearchgate.net This technique utilizes an electric current to drive oxidation and reduction reactions that break down recalcitrant organic pollutants. iwaponline.com Studies on C.I. Vat Brown 1, a closely related anthraquinone dye, demonstrate the efficacy of this process using graphite (B72142) carbon electrodes. researchgate.net

The efficiency of electrochemical degradation is influenced by several key parameters, including the initial pH of the solution, current density, and the concentration of supporting electrolytes like sodium chloride (NaCl). researchgate.netresearchgate.net In one study, the maximum color removal of 94.55% and chemical oxygen demand (COD) removal of 82.49% for C.I. Vat Brown 1 were achieved at a NaCl concentration of 25 g/L. researchgate.net The process was found to be more efficient in neutral and basic pH environments compared to acidic conditions. researchgate.net Analysis using UV-Vis spectroscopy, LC-MS, and FTIR confirmed the destruction of the dye's aromatic rings, indicating significant degradation of the parent molecule into smaller fragments. researchgate.netresearchgate.net

Table 1: Electrochemical Degradation Efficiency of C.I. Vat Brown 1 researchgate.netresearchgate.net

Parameter	Condition	Color Removal Efficiency (%)	COD Removal Efficiency (%)
NaCl Concentration	25 g/L	94.55	82.49
Current Density	170 A/m²	-	-
pH	Basic (pH 9)	High	-
pH	Neutral	High	-
pH	Acidic	Slightly Lower	-
Time	240 min	-	-

Reductive Degradation Strategies (e.g., Dithionite Treatment)

Bioremediation and Enzymatic Decolorization Studies

Bioremediation offers an environmentally compatible and cost-effective alternative to chemical and physical treatment methods. researchgate.netsci-hub.se It utilizes microorganisms and their enzymes to break down complex dye molecules into less toxic or non-toxic compounds. researchgate.netnih.gov

The use of microbial consortia, or mixed cultures of microorganisms, is often more effective for degrading textile effluents than single-strain cultures. sci-hub.sefrontiersin.org This is because different strains within the consortium can act synergistically, with one strain breaking down the initial dye molecule and others degrading the resulting intermediates. frontiersin.org This cooperative metabolism leads to a higher degree of mineralization and biodegradation. frontiersin.org

While specific consortia for this compound are not extensively detailed in the provided literature, studies on similar dyes highlight the potential. Research on Vat Brown R, an anthraquinone dye, identified Pseudomonas aeruginosa NCH as a highly effective bacterial strain capable of tolerating concentrations up to 500 mg/L and achieving over 95% degradation of a 100 mg/L solution within 18 hours. niscpr.res.in The optimization of conditions such as pH, temperature, and inoculum size is critical for maximizing decolorization efficiency. niscpr.res.in For Vat Brown R, the optimal conditions were found to be a pH of 9.76, a temperature of 34.68°C, and an inoculum size of 9.51% (v/v), which resulted in 90.34% decolorization. niscpr.res.in Such studies form the basis for developing potent microbial consortia for industrial applications. frontiersin.orgnih.gov

The degradation of dyes by microorganisms is facilitated by specific enzymes, primarily oxidoreductases. frontiersin.orgua.pt Key enzymes involved in this process include laccases, peroxidases, and reductases. nih.govnih.gov

Laccases are multi-copper oxidases that are particularly effective in degrading phenolic compounds and a wide range of aromatic dyes through a free radical mechanism. ua.ptijplantenviro.com They are considered a promising tool for treating textile effluents due to their broad substrate specificity. ua.pt

Azo reductases are enzymes that specifically cleave the azo bonds (-N=N-) found in azo dyes. nih.gov While this compound is an anthraquinone dye, not an azo dye, some studies indicate that azoreductases can also reduce compounds with naphtho, benzo, and anthraquinone structures. frontiersin.org

Peroxidases , such as lignin (B12514952) peroxidase and manganese peroxidase, are other oxidative enzymes that contribute to dye degradation. frontiersin.org

In the degradation of Vat Brown R by Pseudomonas aeruginosa NCH, the enzymatic reaction was found to follow Michaelis-Menten kinetics, indicating a specific enzyme-substrate interaction. niscpr.res.in Kinetic analysis provides crucial parameters like the maximum reaction rate (Vmax) and the Michaelis constant (Km), which reflects the enzyme's affinity for the substrate. niscpr.res.in

Table 2: Kinetic Parameters for Enzymatic Decolorization of Vat Brown R by Pseudomonas aeruginosa NCH niscpr.res.in

Kinetic Model	Vmax (mg L⁻¹ h⁻¹)	Km (mg L⁻¹)
Michaelis-Menten	29.1	25.2
Lineweaver-Burk	30.12	26.91
Eadie-Hofstee	30.23	27.29

Genetic Basis of Microbial Degradation (e.g., Plasmid-mediated mechanisms)

The bioremediation of textile dyes, including vat dyes, relies on the metabolic capabilities of microorganisms. The genetic determinants for the degradation of these complex xenobiotic compounds are often located on mobile genetic elements, particularly plasmids. irjstem.comoup.com While direct research on the genetic basis of this compound degradation is limited, studies on other vat dyes and similar compounds reveal that the genes encoding the necessary catabolic enzymes are frequently harbored in plasmids. irjstem.com

Bacteria can acquire the ability to break down pollutants through the horizontal transfer of these genetic materials. nih.govnih.gov Plasmids contain specific genes, such as the opd (organophosphate degrading) gene found in some bacteria, which code for enzymes that catalyze the initial, crucial steps of degradation. oup.com Research on various bacterial isolates from textile industry effluent has demonstrated that the ability to decolorize vat dyes is often a plasmid-mediated trait. irjstem.com

In a study involving the decolorization of Vat Red 15, Vat Brown 1, and Vat Black 27, bacterial isolates such as Klebsiella oxytoca and Bacillus macerans showed significant decolorization activity. irjstem.com This capability was drastically reduced or eliminated after the bacteria were "cured" of their plasmids using agents like sodium dodecylsulphate and ethidium (B1194527) bromide. irjstem.com This process confirms that the genes encoding the dye-degrading enzymes are located on the plasmids rather than the bacterial chromosome. irjstem.com The findings strongly suggest that the microbial degradation of complex dyes like this compound is not an intrinsic property of all bacteria but a specialized capability conferred by these extrachromosomal genetic elements. irjstem.comoup.com The presence of broad host-range plasmids in environments like activated sludge and treated effluent facilitates the dissemination of these degradation capabilities among different bacterial species. irjstem.com

Phytotoxicity Assessment of Degradation Byproducts

The general procedure involves irrigating seeds with the untreated dye solution, the microbially-treated effluent, and a control (distilled water). Key parameters are then measured and compared.

This table is a representation of typical parameters used in phytotoxicity studies for dye effluents.

Successful biodegradation typically results in the formation of less toxic, simpler molecules. nih.goviipseries.org Studies on various dyes have shown that treated wastewater exhibits significantly lower phytotoxicity compared to the raw, untreated effluent, with germination rates and growth metrics approaching those of the control group. nih.govnih.gov This detoxification is a key goal of bioremediation, ensuring that the discharged water does not harm terrestrial plant life or agricultural systems. frontiersin.org

Effluent Characterization and Mitigation Strategies

Analysis of Wastewater Parameters Post-Dyeing (TDS, TSS, pH, EC)

Wastewater generated from vat dyeing processes is characterized by a complex mixture of the dye itself, reducing agents, oxidizing agents, and various auxiliary chemicals. This results in an effluent with high levels of pollution indicators. The analysis of physicochemical parameters such as Total Dissolved Solids (TDS), Total Suspended Solids (TSS), pH, and Electrical Conductivity (EC) is fundamental to characterizing the effluent and designing effective treatment strategies. researchgate.net

pH: Vat dyeing occurs under highly alkaline conditions, leading to effluents with a high pH. frontiersin.org

Total Dissolved Solids (TDS): The high concentration of salts (e.g., sodium sulfate) and other dissolved chemicals used in the dyeing process results in very high TDS levels.

Total Suspended Solids (TSS): TSS consists of insoluble dye particles and other solid materials, contributing to the wastewater's turbidity and color. nih.gov

Electrical Conductivity (EC): The high concentration of dissolved ionic salts leads to high electrical conductivity in the effluent. researchgate.net

Table 2: Typical Wastewater Characteristics After Vat Dyeing

Parameter	Range of Values	Standard Discharge Limit (Representative)
pH	9.0 - 12.0	6.0 - 9.0
TDS (mg/L)	5,000 - 15,000	< 2,100
TSS (mg/L)	800 - 2,000	< 100

| EC (µS/cm) | 7,500 - 20,000 | < 2,500 |

Note: The values in this table are representative ranges compiled from various sources on textile dyeing effluents and are not specific to this compound. researchgate.net Discharge limits can vary by region.

The high values for these parameters indicate a significant pollution load that can harm aquatic ecosystems by altering water chemistry, reducing light penetration, and creating toxic conditions. iipseries.orgsci-hub.se

Approaches for Minimizing Environmental Load from this compound Application

Minimizing the environmental impact of this compound requires a multi-faceted approach, encompassing process optimization, sustainable material choices, and advanced effluent treatment. epa.govnih.gov

Advanced Effluent Treatment: Given the recalcitrant nature of vat dyes, conventional wastewater treatment methods are often insufficient. A combination of physical, chemical, and biological treatments is typically required. nih.gov

Physical/Chemical Methods: Coagulation and flocculation can remove suspended solids, while membrane filtration can separate dissolved solids. sci-hub.se

Advanced Oxidation Processes (AOPs): Technologies like ozonation, Fenton processes, and photocatalysis (e.g., using TiO₂) are effective at breaking down the complex aromatic structure of the dye molecule, leading to decolorization and mineralization.

Biological Treatment: As discussed, using specialized microbial consortia or their enzymes in bioreactors can effectively degrade the dye into less harmful substances. irjstem.comfrontiersin.org

Adoption of Circular Economy Principles: A broader strategy involves moving towards a circular model for textiles. mdpi.com This includes:

Sustainable Materials: Research into and adoption of dyes derived from renewable sources or designed for easier degradation and lower environmental impact. mdpi.com

Waste Valorization: Investigating methods to recover and reuse materials from the sludge generated during wastewater treatment. iipseries.org

By integrating these strategies, the textile industry can significantly reduce the environmental footprint associated with the use of this compound and other synthetic dyes. service.gov.uk

Advanced Analytical Techniques for Characterization and Process Monitoring

Spectroscopic Methodologies for Dye and Metabolite Analysis

Spectroscopic techniques are fundamental in tracking the changes in Vat Brown 23 during various treatments. They provide valuable information on the dye's concentration and structural alterations.

UV-Visible Spectroscopy for Decolorization Efficacy and Chromophore Changes

UV-Visible spectroscopy is a primary tool for quantifying the decolorization of this compound in solution. The intensity of the dye's characteristic absorption peak in the visible region is directly proportional to its concentration. A decrease in this peak's absorbance signifies the breakdown of the dye's chromophore, the part of the molecule responsible for its color.

In studies of the biodegradation of Vat Brown R, a closely related dye, UV-Vis spectroscopy has been employed to monitor the decolorization efficiency. For instance, Pseudomonas aeruginosa NCH demonstrated a 90.34% decolorization of Vat Brown R (100 mg L−1) within 18 hours under optimized conditions (pH 9.76, temperature 34.69°C, and 9.51% v/v inoculum size). niscpr.res.inniscpr.res.in The degradation of the dye and the formation of metabolites were tracked using UV-Vis spectroscopy, which confirmed the detoxification of the dye through biodegradation. niscpr.res.inniscpr.res.in The maximum absorbance wavelength (λmax) for Vat Brown R was identified at 610 nm, and the decrease in absorbance at this wavelength was used to calculate the decolorization percentage. niscpr.res.in

During electrochemical degradation, the absorption band of the dye solution may shift from the visible to the UV region, indicating the breakdown of larger dye molecules into smaller fragments. researchgate.net This shift is a clear indicator of the destruction of the chromophoric groups. researchgate.net

Table 1: UV-Visible Spectroscopy Data for Vat Brown Dyes

Parameter	Value	Reference
Analyte	Vat Brown R	niscpr.res.in
λmax	610 nm	niscpr.res.in
Microorganism	Pseudomonas aeruginosa NCH	niscpr.res.inniscpr.res.in

Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Alterations

Fourier Transform Infrared (FTIR) spectroscopy is instrumental in identifying the functional groups present in the this compound molecule and tracking their changes during degradation processes. upi.edunih.gov By analyzing the infrared spectrum, researchers can deduce the cleavage of specific bonds and the formation of new functional groups, providing insights into the degradation pathway. icrc.ac.ir

In the context of dye degradation, FTIR analysis can reveal the disappearance of peaks associated with the dye's original structure and the appearance of new peaks corresponding to degradation products. For example, in the study of Vat Brown R degradation by Pseudomonas aeruginosa NCH, FTIR analysis was used alongside UV-Vis spectroscopy to study the formation of metabolites. niscpr.res.inniscpr.res.in The technique can identify characteristic peaks for various bonds, such as those in aromatic rings and carbonyl groups, which are integral to the structure of anthraquinone (B42736) dyes. researchgate.neticrc.ac.ir The alteration or disappearance of these peaks provides direct evidence of the dye's structural transformation. icrc.ac.ir

Table 2: Key FTIR Functional Group Regions

Wavenumber Range (cm⁻¹)	Associated Functional Groups	Reference
3300-3350	Hydroxyl group (-OH)	icrc.ac.ir
1600-1500	C=C stretching vibrations in aromatic rings	rsc.org
1000-1800	Methyl (-CH3), Methylene (=CH2), Methyne (=CH-), Carbonyl (C=O)	icrc.ac.ir

Chromatographic and Mass Spectrometric Applications

The combination of chromatography and mass spectrometry provides powerful tools for separating and identifying the complex mixtures of compounds that can result from the degradation of this compound.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Degradation Product Identification

Liquid Chromatography-Mass Spectrometry (LC-MS) is a highly sensitive and specific technique for identifying the non-volatile and semi-volatile byproducts of dye degradation. mdpi.comepa.gov The liquid chromatograph separates the components of a mixture, which are then introduced into the mass spectrometer for identification based on their mass-to-charge ratio. acs.orgnih.gov This method is particularly valuable for analyzing the complex array of intermediate products formed during the breakdown of large dye molecules like this compound. acs.orgojp.gov

In studies of dye degradation, LC-MS has been successfully used to identify various degradation products. acs.orgnih.gov For instance, the analysis of electrochemically degraded C.I. Vat Brown 1, a related dye, utilized LC-MS to identify the degradation intermediates. researchgate.net The mass spectrum of the dye before and after electrolysis revealed the formation of smaller molecular fragments, confirming the breakdown of the parent dye molecule. researchgate.netresearchgate.net

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Byproducts

Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice for the analysis of volatile and semi-volatile organic compounds that may be produced during the degradation of this compound. mdpi.comnih.govnih.gov In this technique, the volatile components are separated in a gas chromatograph and subsequently identified by the mass spectrometer. nih.gov

GC-MS analysis can be used to identify a wide range of volatile byproducts, providing a more complete picture of the degradation process. nih.govresearchgate.net For example, in the analysis of textile emissions, GC-MS with headspace sampling has been used to identify various volatile organic compounds. mdpi.com This technique can detect the presence of smaller organic molecules that might be formed from the cleavage of the larger dye structure. researchgate.netresearchgate.net

Electrochemical Techniques for Dye Behavior Characterization (e.g., Cyclic Voltammetry)

Electrochemical techniques, particularly cyclic voltammetry (CV), are employed to study the redox behavior of dyes like this compound. ossila.comossila.com CV involves sweeping the potential of an electrode and measuring the resulting current, providing information about the oxidation and reduction processes of the analyte. rsc.orgossila.com

The electrochemical behavior of C.I. Vat Brown 1 has been studied using cyclic voltammetry in a basic medium with a glassy carbon working electrode. researchgate.net The voltammograms can reveal the potentials at which the dye undergoes reduction and oxidation, which is crucial for understanding its behavior in electrochemical degradation processes. researchgate.netdntb.gov.ua In a study of vat orange dyes, cyclic voltammetry was used to investigate their reduction and oxidation potentials, demonstrating the utility of this technique in characterizing the electrochemical properties of vat dyes. rsc.org

Table 3: Compound Names Mentioned

Compound Name
This compound
Vat Brown R
C.I. Vat Brown 1
Pseudomonas aeruginosa NCH
Anthraquinone

Application in Historical Textile Analysis and Conservation Science

The identification of dyes in historical textiles is a critical aspect of conservation science, providing valuable insights into the object's provenance, dating, and the technologies of the past. This compound, due to its use in the 20th century, may be present in a range of historical textile artifacts.

A key challenge in the analysis of historical textiles is the need to use non-destructive or minimally invasive techniques to preserve the integrity of the artifact.

Spectroscopic Methods:

UV-Visible Spectroscopy: This technique can be used to analyze the dye extracted from a minute fiber sample. The absorption spectrum provides information about the electronic transitions within the dye molecule, which are characteristic of its chromophoric system. For instance, the degradation of Vat Brown R, a related dye, has been monitored by observing changes in its UV-Vis spectrum. niscpr.res.in The disappearance of absorption bands in the visible region and shifts in the UV region can indicate the breakdown of the dye's molecular structure. researchgate.net

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis can identify functional groups present in the dye molecule. In the case of Vat Brown R, FTIR has been used to track the biodegradation process by observing changes in characteristic peaks corresponding to C=O, C=C, and aromatic C-H bonds, indicating the breakdown of the anthraquinone structure. niscpr.res.in

Chromatographic Techniques:

High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with a photodiode array (PDA) or mass spectrometry (MS) detector, is a powerful tool for separating and identifying individual dye components from a complex mixture. This is particularly useful for analyzing dyes extracted from historical textiles, where degradation products or multiple dyes may be present.

Research on the analysis of historical textiles often involves a multi-analytical approach to confidently identify the dyes used. While specific case studies focusing solely on this compound are not extensively documented in the provided search results, the methodologies applied to other vat dyes are directly transferable. For example, the analysis of Vat Brown 1 on historical textiles would involve extraction of the dye from a small fiber sample, followed by analysis using techniques like HPLC-MS to identify the parent dye molecule and any degradation products. fibre2fashion.com

The data obtained from such analyses contribute significantly to the historical record. For instance, identifying this compound on a particular textile can help to date the object to the period after the dye's commercial introduction. It can also provide information about the trade routes and the technological capabilities of the society that produced the textile.

In conservation science, understanding the chemical nature of the dye is crucial for developing appropriate conservation strategies. Knowledge of the dye's stability to light, humidity, and various chemical treatments informs decisions on how to best store, display, and clean the textile artifact to prevent further degradation of the dye and the fabric.

The table below summarizes the analytical techniques and their applications in the study of this compound and related compounds in historical contexts.

Analytical Technique	Application in Historical Textile Analysis	Research Findings/Insights
UV-Visible Spectroscopy	Non-destructive or micro-analytical identification of the dye's chromophore. Monitoring of dye degradation.	The degradation of the dye can be tracked by the decrease in absorbance in the visible region and shifts in the UV region, indicating the breakdown of the molecular structure. niscpr.res.inresearchgate.net
FTIR Spectroscopy	Identification of functional groups within the dye molecule, providing structural information. Assessing chemical changes due to aging or conservation treatments.	Changes in the intensity and position of characteristic peaks can reveal the breakdown of the anthraquinone structure during degradation processes. niscpr.res.in
HPLC-MS	Separation and definitive identification of the dye and its degradation products from a micro-sample. Provides molecular weight and fragmentation data for unambiguous identification.	Enables the precise identification of the dye used, which can help in dating the textile and understanding the dyeing technology of the period. Essential for distinguishing between different vat dyes and their isomers.

Non Textile Industrial Applications and Material Science Research

Role as a Pigment Precursor in Coatings and Inks

The primary industrial use of Vat Brown 23 is the dyeing of cotton, where its excellent fastness properties are highly valued. made-in-china.com However, the very nature of a vat dye in its final, oxidized form is that of a stable, insoluble pigment. mdpi.com This pigmentary characteristic suggests potential for its use in specialized coatings and inks where exceptional durability and resistance to light and washing are required. In the United States, brown vat dyes constitute a significant portion (18%) of the available vat dye color palette. p2infohouse.org

While specific commercial applications of this compound as a primary pigment in large-scale ink and coating formulations are not widely documented, its chemical principle is relevant. The process would involve dispersing the fine, insoluble this compound pigment particles into a binder or carrier vehicle suitable for the coating or ink application. Its robust chemical structure, derived from 2-Aminoanthracene-9,10-dione, provides the high lightfastness (rated 5-6 on the ISO scale) that would be a desirable attribute for durable paints or specialty printing inks. worlddyevariety.com

Exploration in Organic Electronic Devices (e.g., Organic Field-Effect Transistors)

The field of organic electronics has seen a surge in research utilizing various molecular structures as semiconductors. Vat dyes, with their highly conjugated sp² carbon networks, are recognized as promising materials for these applications. ntu.edu.sgrsc.org Their inherent stability, low cost, and established large-scale synthesis make them attractive candidates for devices like organic field-effect transistors (OFETs). rsc.orgrsc.org

While direct and extensive research focusing specifically on this compound in OFETs is not prominent in published literature, the broader class of vat dyes has been systematically studied. rsc.org Research into analogous compounds, particularly other anthraquinone-based vat dyes, provides a strong framework for understanding the potential and challenges of using molecules like this compound in semiconductor applications. rsc.org These studies reveal that vat dyes can function as n-type organic semiconductors, a crucial component for building complex organic circuits. rsc.org

The performance of an organic semiconductor is intrinsically linked to its molecular structure. For vat dyes, key relationships have been identified through the study of similar molecules like Vat Orange 1, Vat Orange 3, and Vat Orange 9. rsc.org

π-Conjugated Core: The large, flat, and rigid aromatic core of anthraquinone-based dyes is essential for facilitating charge transport. This structure allows for effective π-π stacking between molecules in the solid state, creating pathways for electrons to move. ntu.edu.sgrsc.org

Functional Groups: The electron-withdrawing ketone (C=O) groups present in the anthraquinone (B42736) structure are fundamental to the electronic properties of vat dyes, influencing their electron affinity and enabling n-type (electron-transporting) behavior. mdpi.comrsc.org

Solubility and Processing: The large π-surface that is beneficial for charge transport also leads to low solubility in common organic solvents. This makes solution-based processing difficult but makes the dyes suitable for vacuum deposition techniques, which can produce high-purity thin films required for electronic devices. rsc.org

Thermal Stability: The thermal stability of the dye is critical for vacuum processing. Studies on vat orange dyes have shown a correlation between the molecular structure (specifically the number of Clar sextets) and the sublimation temperature, indicating that robust molecular frameworks are necessary to withstand the fabrication process. rsc.org

The arrangement of molecules in the solid state is as critical as the molecular structure itself for device performance. The mobility of charge carriers in an OFET is highly dependent on the crystallinity and morphology of the semiconductor film. rsc.orgiphy.ac.cn

Research on related vat dyes has shown that films deposited via vacuum evaporation can sometimes be amorphous, which leads to significantly lower charge carrier mobility compared to crystalline films. rsc.org An amorphous structure lacks the long-range order needed for efficient charge transport, as charge carriers are impeded by grain boundaries and disordered regions. iphy.ac.cn

Recent advancements have demonstrated that growing these organic semiconductors on 2D materials like hexagonal boron nitride (h-BN) can produce highly ordered, crystalline thin films. iphy.ac.cn This technique, known as van der Waals epitaxy, leverages the flat surfaces of both materials to guide the ordered growth of the organic layer. For instance, when Vat Orange 3 was grown as a two-dimensional crystal on h-BN and encapsulated within a 2D heterostructure, the resulting OFET showed a field-effect mobility of 0.14 cm²·V⁻¹·s⁻¹, a dramatic improvement of two orders of magnitude compared to devices made from thermally evaporated thin films. iphy.ac.cn This highlights that controlling the crystallinity and morphology is a key strategy for unlocking the potential of vat dyes, including this compound, in high-performance electronics.

Table 1: Performance of OFETs based on analogous Vat Orange dyes, illustrating the impact of material and fabrication.

Semiconductor	Fabrication Method	Field-Effect Mobility (μ)	On/Off Ratio	Reference
Vat Orange 1	Vacuum Evaporation	1 x 10⁻⁴ cm²·V⁻¹·s⁻¹	1.8 x 10²	rsc.org
Vat Orange 3	Vacuum Evaporation (Amorphous Film)	Low Performance	-	rsc.org
Vat Orange 3	PVT on h-BN (2D Crystal)	0.14 cm²·V⁻¹·s⁻¹	10⁴	iphy.ac.cn

Structure-Performance Relationships in Semiconductor Applications

Novel Applications in Functional Materials Development

A significant novel application for vat dyes has emerged in the field of energy storage, specifically as organic electrode materials for Lithium-ion batteries (LIBs). ntu.edu.sg Organic carbonyl compounds are promising for cathodes due to their high theoretical capacity, but they often suffer from low electrical conductivity and dissolution into the battery's electrolyte during cycling. ntu.edu.sgntu.edu.sg

Research has demonstrated a versatile method to overcome these challenges by creating composites of vat dyes and graphene. ntu.edu.sg In one study, a composite of Vat Brown BR and graphene (VB BR/G) was synthesized using a combination of sonication and hydrothermal techniques. ntu.edu.sgntu.edu.sg This process disassembles the bulk dye crystals and reassembles the individual molecules onto the conductive graphene sheets, held together by π-π interactions. ntu.edu.sg

The resulting 3D hybrid architecture yields several benefits:

The graphene network provides an efficient pathway for electron transport, addressing the dye's low intrinsic conductivity. ntu.edu.sg

The graphene layers physically confine the Vat Brown BR molecules, preventing them from dissolving into the electrolyte and leading to excellent cycling stability. ntu.edu.sgrsc.org

The structure enhances the accessibility of Li⁺ ions to the electroactive carbonyl groups on the dye molecules, improving reaction kinetics. ntu.edu.sg

While pure Vat Brown BR exhibited almost no capacity for lithium storage (<10 mAh g⁻¹), the Vat Brown BR/graphene composite demonstrated exceptionally high Li storage capacities and impressive rate capabilities, proving the effectiveness of this functional material design. ntu.edu.sg This strategy has been successfully applied to other vat dyes as well, such as Vat Green 8 and Vat Olive T, indicating a scalable platform for developing advanced organic cathodes for next-generation batteries. ntu.edu.sgresearchgate.net

Table 2: Electrochemical Performance of Vat Dye/Graphene Composites as Cathodes for Li-ion Batteries.

Electrode Material	Key Performance Metric	Result	Reference
Pristine Vat Brown BR	Specific Capacity	<10 mAh g⁻¹	ntu.edu.sg
Vat Brown BR/Graphene	Electrochemical Performance	Unexpectedly high Li storage capacity and impressive rate capability	ntu.edu.sg
Vat Green 8/Graphene	Cycling Stability	High capacity retention over extended cycles	ntu.edu.sg
Vat Olive T/Graphene	Rate Capability	Maintains high capacity at fast charge/discharge rates	ntu.edu.sg

Conclusion and Future Research Directions

Remaining Research Gaps in Vat Brown 23 Chemistry and Application

Despite its use in the textile industry, significant research gaps remain in the comprehensive understanding of this compound's chemistry and application. The publicly available information often lacks detailed chemical and molecular formulas, with some sources stating "NA" for these properties. made-in-china.comworlddyevariety.com This ambiguity extends to its precise molecular structure, which is generally categorized as an anthraquinone (B42736) derivative. worlddyevariety.com While the manufacturing process is known to involve 2-Aminoanthracene-9,10-dione with sulfuric acid and copper powder, detailed kinetic and mechanistic studies of this synthesis are not extensively documented. worlddyevariety.com

A notable gap exists in the systematic study of applying vat dyes, including this compound, to cationized cotton, which could enhance dye uptake and reduce the environmental impact of the dyeing process. mdpi.com While the general fastness properties are mentioned, in-depth studies on its performance on various textile blends and under diverse environmental conditions are limited. worlddyevariety.comchembk.com Furthermore, there is a lack of publicly available, detailed research on the degradation pathways and potential toxicological profiles of this compound and its byproducts.

Prospective Avenues for Sustainable Synthesis and Utilization

A promising area of research is the exploration of alternative reducing agents to the traditionally used sodium hydrosulfite in the vatting process. ascensusspecialties.comscribd.com The use of sodium borohydride (B1222165) in conjunction with an iron catalyst, for example, has shown potential as a more environmentally benign option by minimizing sulfur-based byproducts. ascensusspecialties.com Further research into optimizing this method for this compound could lead to more sustainable dyeing practices. ascensusspecialties.com Additionally, developing methods for the efficient recycling and reuse of dye bath effluents would contribute to a more circular economy within the textile industry.

Interdisciplinary Research Opportunities and Emerging Technologies

The complexities of this compound's synthesis and application offer numerous opportunities for interdisciplinary research. Collaboration between chemists, material scientists, and textile engineers could lead to the development of novel dyeing techniques that enhance the performance of this compound while minimizing environmental impact. For instance, research into encapsulating the dye or modifying fiber surfaces could lead to more efficient and durable coloration.

Emerging technologies also present exciting avenues for future research. The use of computational modeling and data science could help in predicting the properties of this compound derivatives, potentially leading to the design of new brown vat dyes with improved fastness or sustainability profiles. researchgate.net Furthermore, the application of advanced analytical techniques could provide a more detailed understanding of the dye-fiber interactions and the long-term stability of the dyed textiles. brown.edu Research into the use of biotechnological approaches, such as enzymatic synthesis or degradation of vat dyes, could also offer innovative and sustainable solutions for the textile industry. brown.edu